2-methylpropyl 4-[5-amino-4-(1-methylbenzimidazol-2-yl)-3-oxo-2H-pyrrol-1-yl]benzoate

• Molecular Formula: C23H24N4O3
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 2-methylpropyl 4-[5-amino-4-(1-methylbenzimidazol-2-yl)-3-oxo-2H-pyrrol-1-yl]benzoate
• InChI: InChI=1S/C23H24N4O3/c1-14(2)13-30-23(29)15-8-10-16(11-9-15)27-12-19(28)20(21(27)24)22-25-17-6-4-5-7-18(17)26(22)3/h4-11,14H,12-13,24H2,1-3H3
• InChI Key: PLHQUIQVAXGJFD-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)COC(=O)C1=CC=C(C=C1)N2CC(=O)C(=C2N)C3=NC4=CC=CC=C4N3C

Description

2-methylpropyl 4-[5-amino-4-(1-methylbenzimidazol-2-yl)-3-oxo-2H-pyrrol-1-yl]benzoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-methylpropyl 4-[5-amino-4-(1-methylbenzimidazol-2-yl)-3-oxo-2H-pyrrol-1-yl]benzoate is not fully understood. However, it has been suggested that it may exert its anticancer activity by inhibiting the activity of certain enzymes involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
2-methylpropyl 4-[5-amino-4-(1-methylbenzimidazol-2-yl)-3-oxo-2H-pyrrol-1-yl]benzoate has been found to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells by affecting certain signaling pathways. Additionally, it has been found to have low toxicity in normal cells, making it a promising candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of 2-methylpropyl 4-[5-amino-4-(1-methylbenzimidazol-2-yl)-3-oxo-2H-pyrrol-1-yl]benzoate is its potential as a molecular imaging agent for cancer diagnosis and treatment. Additionally, its low toxicity in normal cells makes it a promising candidate for cancer treatment. However, one limitation is the lack of understanding of its mechanism of action, which hinders its further development as a therapeutic agent.

Future Directions

Future research on 2-methylpropyl 4-[5-amino-4-(1-methylbenzimidazol-2-yl)-3-oxo-2H-pyrrol-1-yl]benzoate could focus on elucidating its mechanism of action and identifying its molecular targets. Additionally, further studies could investigate its potential applications in other fields such as drug discovery and molecular imaging. Furthermore, the development of more efficient synthesis methods could enable the production of larger quantities of this compound for further research.

Synthesis Methods

The synthesis of 2-methylpropyl 4-[5-amino-4-(1-methylbenzimidazol-2-yl)-3-oxo-2H-pyrrol-1-yl]benzoate involves the reaction of 4-(1-methylbenzimidazol-2-yl)-5-nitro-2H-pyrrole-3-carboxylic acid with 2-methylpropylamine and 4-nitrobenzoyl chloride. The reaction is carried out at room temperature in the presence of a base and a solvent.

Scientific Research Applications

2-methylpropyl 4-[5-amino-4-(1-methylbenzimidazol-2-yl)-3-oxo-2H-pyrrol-1-yl]benzoate has been studied for its potential applications in various fields such as cancer research, drug discovery, and molecular imaging. It has been found to exhibit anticancer activity against various cancer cell lines, including breast, prostate, and colon cancer cells. Additionally, it has been shown to have potential as a molecular imaging agent for cancer diagnosis and treatment.